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Abstract

Elastatinal, a microbial-derived tetrapeptide aldehyde, is a potent and well-characterized
inhibitor of elastase enzymes. This document provides a comprehensive overview of the
biochemical properties of Elastatinal, including its mechanism of action, inhibitory specificity
and potency, and relevant experimental protocols. Furthermore, this guide explores the
potential impact of Elastatinal on cellular signaling pathways, offering a theoretical framework
for its broader biological effects. All quantitative data are presented in structured tables for
clarity, and key concepts are visualized through detailed diagrams.

Introduction

Elastases are a class of serine proteases responsible for the degradation of elastin, a key
protein in the extracellular matrix that imparts elasticity to tissues.[1] While essential for tissue
remodeling and immune responses, excessive elastase activity is implicated in the
pathogenesis of numerous inflammatory diseases, including chronic obstructive pulmonary
disease (COPD), cystic fibrosis, and atherosclerosis.[2] Consequently, the identification and
characterization of potent and specific elastase inhibitors are of significant interest for
therapeutic development.

Elastatinal, originally isolated from Actinomycetes, is a powerful inhibitor of elastase.[3] Its
unique chemical structure, featuring an aldehyde group, is crucial for its inhibitory activity.[3]
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This guide delves into the detailed biochemical characteristics of Elastatinal, providing
researchers and drug development professionals with the foundational knowledge required for
its application in experimental and preclinical studies.

Physicochemical Properties

Elastatinal is a peptide derivative with the following key physicochemical properties:

Property Value Reference
Molecular Formula C21H36NsO7 [4]
Molecular Weight 512.56 g/mol [4]
CAS Number 51798-45-9 [4]
Appearance Powder [5]
Solubility Water (20 mg/mL) [5]

Mechanism of Action and Inhibition Kinetics

Elastatinal functions as a potent inhibitor of elastase. While some sources describe it as an
irreversible inhibitor, it is more accurately characterized as a potent, competitive, and slow-
binding inhibitor.[5][6] The aldehyde group of Elastatinal is thought to form a covalent
hemiacetal linkage with the active site serine residue of the elastase, leading to a stable
enzyme-inhibitor complex.

The following diagram illustrates the competitive inhibition mechanism of Elastatinal:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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